Cas no 2172386-32-0 (4-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid)

4-7-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a terminal alkyne group and a heptanoic acid spacer, enabling selective conjugation via click chemistry or amide bond formation. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis protocols, allowing controlled deprotection under mild basic conditions. This compound is particularly useful for introducing alkyne functionalities into peptide backbones, facilitating subsequent bioconjugation or labeling strategies. Its extended carbon chain enhances solubility and flexibility in synthetic intermediates. The product is suited for researchers developing modified peptides, peptidomimetics, or bioactive probes requiring site-specific functionalization.

4-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid structure

2172386-32-0 structure

Product Name:4-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid

CAS No:2172386-32-0

MF:C₂₆H₂₈N₂O₅

MW:448.510927200317

CID:6008200

PubChem ID:165556519

Update Time:2025-06-10

4-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

- 4-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid
- EN300-1550629
- 2172386-32-0
- 4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]but-2-ynoic acid
- Inchi： 1S/C26H28N2O5/c29-24(27-17-9-15-25(30)31)14-3-1-2-8-16-28-26(32)33-18-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,23H,1-3,8,14,16-18H2,(H,27,29)(H,28,32)(H,30,31)
- InChI Key： KVXFKNKFLMJMFC-UHFFFAOYSA-N
- SMILES： O(C(NCCCCCCC(NCC#CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 448.19982200g/mol
Monoisotopic Mass: 448.19982200g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 33
Rotatable Bond Count: 11
Complexity: 718
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 105Å²

4-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1550629-0.05g	4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]but-2-ynoic acid	2172386-32-0	0.05g	$2829.0	2023-06-05
Enamine	EN300-1550629-0.1g	4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]but-2-ynoic acid	2172386-32-0	0.1g	$2963.0	2023-06-05
Enamine	EN300-1550629-0.25g	4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]but-2-ynoic acid	2172386-32-0	0.25g	$3099.0	2023-06-05
Enamine	EN300-1550629-0.5g	4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]but-2-ynoic acid	2172386-32-0	0.5g	$3233.0	2023-06-05
Enamine	EN300-1550629-1.0g	4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]but-2-ynoic acid	2172386-32-0	1g	$3368.0	2023-06-05
Enamine	EN300-1550629-2.5g	4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]but-2-ynoic acid	2172386-32-0	2.5g	$6602.0	2023-06-05
Enamine	EN300-1550629-5.0g	4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]but-2-ynoic acid	2172386-32-0	5g	$9769.0	2023-06-05
Enamine	EN300-1550629-10.0g	4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]but-2-ynoic acid	2172386-32-0	10g	$14487.0	2023-06-05
Enamine	EN300-1550629-50mg	4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]but-2-ynoic acid	2172386-32-0	50mg	$2829.0	2023-09-25
Enamine	EN300-1550629-100mg	4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]but-2-ynoic acid	2172386-32-0	100mg	$2963.0	2023-09-25